Cas no 1806893-65-1 (5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide
• CAS No: 1806893-65-1
• MF: C₆H₄ClF₂N₃O₄S
• MW: 287.628465652466
• CID: 4870003
• Update Time: 2025-10-23

5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4ClF2N3O4S/c7-2-1-11-3(6(8)9)5(17(10,15)16)4(2)12(13)14/h1,6H,(H2,10,15,16)
• InChI Key： QWTXZQSXCJOHLT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.5
• Topological Polar Surface Area: 127

Additional information on 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide

5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide (CAS No. 1806893-65-1): A Comprehensive Overview

The compound 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide (CAS No. 1806893-65-1) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have further elucidated its properties, making it a subject of interest for researchers worldwide.

5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide is characterized by its pyridine ring system, which serves as the central framework. The substitution pattern on the pyridine ring includes a chlorine atom at position 5, a difluoromethyl group at position 2, and a nitro group at position 4. The sulfonamide group at position 3 adds to the compound's functional diversity, enabling it to participate in various chemical reactions and interactions. This combination of substituents imparts unique electronic and steric properties, which are critical for its biological activity.

Recent studies have highlighted the potential of 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide as a lead compound in drug discovery. Its sulfonamide group is known to enhance bioavailability and stability, making it suitable for therapeutic applications. The nitro group at position 4 contributes to the compound's oxidizing properties, which can be harnessed in redox-related biological processes. Additionally, the difluoromethyl group introduces fluorine atoms, which are often associated with improved pharmacokinetic profiles in drug molecules.

The synthesis of 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more efficient and scalable.

In terms of biological activity, 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide has shown promise as an inhibitor of key enzymes involved in metabolic pathways. Computational studies using molecular docking and dynamics simulations have provided insights into its binding modes and interactions with target proteins. These findings suggest that the compound could be developed into a potent therapeutic agent for conditions such as inflammation, cancer, and infectious diseases.

Moreover, 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide has been explored for its agrochemical applications. Its ability to inhibit plant pathogens and modulate plant growth hormones makes it a candidate for next-generation pesticides and growth regulators. Field trials conducted under controlled conditions have demonstrated its efficacy in protecting crops against fungal infections without adverse environmental impacts.

The structural versatility of 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide also lends itself to material science applications. Researchers have investigated its potential as a building block for advanced materials, such as conductive polymers and nanocomposites. Its electron-withdrawing groups contribute to enhanced electrical properties, making it a valuable component in the development of high-performance materials.

In conclusion, 5-Chloro-2-(difluoromethyl)-4-nitropyridine-3-sulfonamide (CAS No. 1806893-65-1) is a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to uncover its full spectrum of properties, this compound is poised to make significant contributions to science and technology.